Cas no 807299-54-3 (Ethanone,1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)-)
807299-54-3 structure
Product Name:Ethanone,1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)-
CAS No:807299-54-3
MF:C10H18N2O
MW:182.262722492218
CID:714901
Update Time:2024-02-04
Ethanone,1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)-
- 3,8-Diazabicyclo[3.2.1]octane, 3-acetyl-8-ethyl- (9CI)
- 3,8-Diazabicyclo[3.2.1]octane, 3-acetyl-8-ethyl- (9CI)
- Ethanone, 1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)-
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- Inchi: 1S/C10H18N2O/c1-3-12-9-4-5-10(12)7-11(6-9)8(2)13/h9-10H,3-7H2,1-2H3
- InChI Key: MNJYVCPZCAKXSA-UHFFFAOYSA-N
- SMILES: C(=O)(N1CC2N(CC)C(CC2)C1)C
Computed Properties
- Exact Mass: 182.142
- Monoisotopic Mass: 182.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.6A^2
Ethanone,1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
807299-54-3 (Ethanone,1-(8-ethyl-3,8-diazabicyclo[3.2.1]oct-3-yl)-) Related Products
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